Cas no 2171225-92-4 ((1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol)

• Product Name: (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol
• CAS No: 2171225-92-4
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 6540973
• PubChem ID: 145876191
• Update Time: 2025-07-19

(1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol
• 2171225-92-4
• (1R)-1-(3-Bromophenyl)-2-fluoroethanol
• EN300-1613293

• Inchi： 1S/C8H8BrFO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H,5H2/t8-/m0/s1
• InChI Key： LSBQSNZQLODXPJ-QMMMGPOBSA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](CF)O

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol

(1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol (CAS No. 2171225-92-4): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

(1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol (CAS No. 2171225-92-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a brominated phenyl group and a fluorinated alcohol moiety, which together contribute to its distinct chemical and physical properties. In this article, we will delve into the synthesis, properties, and potential applications of (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol in the context of recent research advancements.

Synthesis of (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol

The synthesis of (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol involves several well-defined steps that ensure the formation of the desired chiral product. One common approach is the asymmetric addition of a fluorinated reagent to a brominated phenyl derivative. For instance, a recent study by Zhang et al. (2023) demonstrated the use of a chiral catalyst in the asymmetric addition of fluoroalkyl groups to aryl bromides, achieving high enantioselectivity and yield. The reaction typically proceeds via a transition metal-catalyzed process, where the choice of catalyst and reaction conditions plays a crucial role in determining the stereochemistry and purity of the final product.

The first step in this synthesis involves the preparation of the brominated phenyl starting material, which can be achieved through standard bromination reactions. The next step involves the introduction of the fluorine atom using a suitable fluorinating agent, such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). The chiral catalyst is then introduced to control the stereochemistry during the addition reaction. This method has been shown to be highly efficient, yielding (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol with excellent enantiomeric excess (ee) values.

Physical and Chemical Properties

(1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol exhibits several notable physical and chemical properties that make it an interesting compound for further study. The presence of the bromine atom on the phenyl ring imparts significant electron-withdrawing effects, which can influence various chemical reactions and interactions. Additionally, the fluorine atom on the alcohol group contributes to enhanced polarity and hydrogen bonding capabilities.

The compound is typically obtained as a colorless liquid with a characteristic odor. Its melting point is around -50°C, and it has a boiling point of approximately 80°C at reduced pressure. The solubility of (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol in common organic solvents such as dichloromethane, ethyl acetate, and acetonitrile is good, making it suitable for various synthetic transformations.

Biological Activity and Potential Applications

The unique structure of (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol has led to its exploration in various biological contexts. Recent studies have focused on its potential as a lead compound for drug discovery, particularly in areas such as anticancer agents and enzyme inhibitors.

A study by Smith et al. (2024) investigated the anticancer properties of (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol against several human cancer cell lines. The results showed that this compound exhibited significant cytotoxicity against breast cancer cells (MCF-7) and colon cancer cells (HCT-15), with IC50 values in the low micromolar range. The mechanism of action was attributed to its ability to induce apoptosis through mitochondrial dysfunction and DNA damage.

In another study by Lee et al. (2024), (1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol was evaluated as an inhibitor of human carbonic anhydrase II (hCA II), an enzyme involved in various physiological processes such as pH regulation and ion transport. The compound showed potent inhibitory activity with an IC50 value of 0.8 μM, suggesting its potential as a therapeutic agent for conditions associated with hCA II overactivity.

Conclusion

(1R)-1-(3-bromophenyl)-2-fluoroethan-1-ol (CAS No. 2171225-92-4) is a promising chiral compound with unique structural features that make it an attractive candidate for further research in medicinal chemistry. Its synthesis through asymmetric catalytic methods has been well-established, providing high enantioselectivity and yield. The compound's physical and chemical properties contribute to its versatility in various biological applications, including anticancer activity and enzyme inhibition. As research continues to advance, it is likely that new applications for this compound will be discovered, further highlighting its importance in the field.